(E)-2-[4-(3-chlorophenoxy)benzoyl]-3-(dimethylamino)-2-propenenitrile

• IUPAC Name: (E)-2-[4-(3-chlorophenoxy)benzoyl]-3-(dimethylamino)prop-2-enenitrile
• InChI: InChI=1S/C18H15ClN2O2/c1-21(2)12-14(11-20)18(22)13-6-8-16(9-7-13)23-17-5-3-4-15(19)10-17/h3-10,12H,1-2H3/b14-12+
• InChI Key: XQKRAZCTSMARJM-WYMLVPIESA-N
• Canonical SMILES: CN(C)C=C(C#N)C(=O)C1=CC=C(C=C1)OC2=CC(=CC=C2)Cl
• Isomeric SMILES: CN(C)/C=C(\C#N)/C(=O)C1=CC=C(C=C1)OC2=CC(=CC=C2)Cl
• Molecular Formula: C18H15ClN2O2
• Molecular Weight: 326.8 g/mol

Description

(E)-2-[4-(3-chlorophenoxy)benzoyl]-3-(dimethylamino)-2-propenenitrile, also known as DMCPA, is an organic compound that has been used for a variety of scientific research applications. It is a white crystalline solid that is soluble in most organic solvents and has a melting point of approximately 86°C. DMCPA has been used in a variety of research applications, including as a synthetic intermediate, as an insecticide, and as an analgesic.

Scientific Research Applications

Structural and Chemical Properties

• Structure and Substituent Effects : The study of propenoates with various substituents, including dimethylamino groups, revealed the impact of different substituents on molecular structure and properties (Sinur, Golič, & Stanovnik, 1994).
• Electrochemical and Quantum Chemistry Studies : A research on new compounds, including those with benzoyl groups, focused on corrosion inhibition properties, emphasizing the role of π-electrons and lone-pair electrons in adsorption and corrosion prevention (Chafiq et al., 2020).
• Vibrational and NMR Spectroscopy Studies : Investigations on enamines, including dimethylamino propenenitrile, using vibrational and NMR spectroscopy provided insights into isomers, conformers, and molecular interactions (Pigošová et al., 2005).

Applications in Material Science and Chemistry

• Polyfunctional Heterocyclic Systems Synthesis : Research on methyl (E)-2-(acetylamino)-3-cyanoprop-2-enoate and its 2-benzoyl analog demonstrated their usefulness as synthons for creating polyfunctional heterocyclic systems (Pizzioli et al., 1998).
• Photophysicochemical Properties and Photodynamic Therapy : A study on phthalocyanine derivatives, including tetrakis(2-benzoyl-4-chlorophenoxy) phthalocyanines, highlighted their potential in photodynamic therapy due to their singlet oxygen generation properties (Yilmaz et al., 2014).
• C,N-Chelated Stannylene Reactivity : Research on the reactivity of a C,N-chelated stannylene towards various substrates, including those with benzoyl groups, provided insights into bond activation and formation of organometallic compounds (Padělková et al., 2013).

Biochemical Applications

• Benzoyl Peroxide Detection : A study on a novel near-infrared fluorescence off-on probe emphasized its application in benzoyl peroxide detection, highlighting its potential in various biosystems and in vivo studies (Tian et al., 2017).
• Molecular Recognition for Dicarboxylic Acid : Research on 1,3-di-{N-[bis(dimethylamino)methene]}-benzoyl-diamide focused on its complex formation with dicarboxylic acids, offering insights into molecular recognition mechanisms (Yan-xing, 2004).